Cas no 1805384-15-9 (2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile)

• Product Name: 2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile
• CAS No: 1805384-15-9
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4807893
• Update Time: 2025-05-20

2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile

• Inchi： 1S/C9H7ClF2N2O/c1-15-6-4-14-8(10)5(2-3-13)7(6)9(11)12/h4,9H,2H2,1H3
• InChI Key： NEXYKVRNHFHLKU-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=C(C(F)F)C(=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile

Comprehensive Overview of 2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile (CAS No. 1805384-15-9)

2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile (CAS No. 1805384-15-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent and a cyano group, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in CAS 1805384-15-9 for its role in developing novel herbicides and fungicides, addressing global challenges like pesticide resistance and sustainable agriculture. The compound's electron-withdrawing properties also make it valuable in designing kinase inhibitors, a hot topic in oncology research.

The synthesis of 2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile involves multi-step organic reactions, including halogenation and nucleophilic substitution. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques like HPLC and LC-MS for quality control. Environmental concerns have also driven studies on its biodegradability, aligning with the growing focus on green chemistry.

From a commercial perspective, CAS 1805384-15-9 is supplied by leading chemical manufacturers under stringent GMP standards. Its pricing and availability fluctuate based on raw material costs and regulatory changes, topics frequently searched by procurement specialists. Forums and scientific databases often discuss its patent landscape, reflecting its potential in proprietary formulations.

In conclusion, 2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, crop science, and material engineering, making it a compound of enduring relevance. As research progresses, its role in addressing global health and food security challenges will likely expand further.